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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory safety and professional practice. This guide provides detailed

procedures for the proper disposal of Salbutamol-d9 (acetate), a deuterated analog of the β2-

adrenergic receptor agonist, Salbutamol. Adherence to these guidelines is essential to protect

personnel and the environment from potential harm.

Salbutamol-d9 (acetate) is classified as harmful if swallowed, causes serious eye irritation,

may cause an allergic skin reaction, and is harmful to aquatic life with long-lasting effects[1][2].

Therefore, it is imperative that this compound is not disposed of through standard waste

streams.

Key Disposal and Safety Information
The following table summarizes the critical safety and disposal information for Salbutamol-d9
(acetate).
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Parameter Guideline Citation

Disposal Method

Dispose of in accordance with

prevailing country, federal,

state, and local regulations.

Must not be disposed of

together with household

garbage.

[2][3]

Environmental Precautions

Do not allow the product to

enter drains, sewers, or water

courses. Inform respective

authorities in case of seepage

into a water course or sewage

system.

[1][4][5]

Contaminated Packaging

Conduct recycling or disposal

in accordance with prevailing

country, federal, state, and

local regulations.

[2][3]

Personal Protective Equipment

(PPE)

Use personal protective

equipment. Avoid breathing

vapors, mist, or gas. Ensure

adequate ventilation.

[3][5]

Accidental Release

Soak up with inert absorbent

material and dispose of as

hazardous waste. Keep in

suitable, closed containers for

disposal.

[5]

Disposal Workflow
The following diagram illustrates the step-by-step workflow for the proper disposal of

Salbutamol-d9 (acetate).
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Start: Salbutamol-d9 (acetate)
Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste into a
Designated, Labeled, and

Sealed Hazardous Waste Container

3. Store Container in a
Designated Hazardous

Waste Accumulation Area

4. Complete Hazardous
Waste Manifest/Log

5. Arrange for Pickup by
Certified Hazardous Waste

Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Salbutamol-d9 (acetate).
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Experimental Protocols
While specific experimental protocols for the disposal of Salbutamol-d9 (acetate) are not

detailed in safety data sheets, the principles of safe handling and waste management are

universally applicable. The primary "protocol" for disposal involves the administrative and

logistical procedures for managing hazardous chemical waste within a research facility.

Protocol for Segregation and Storage of Salbutamol-d9 (acetate) Waste:

Identification: Clearly identify all waste streams containing Salbutamol-d9 (acetate). This

includes pure unused product, contaminated labware (e.g., pipette tips, vials), and solutions.

Containerization:

Use a chemically resistant, leak-proof container with a secure lid, specifically designated

for hazardous chemical waste.

The container must be compatible with Salbutamol-d9 (acetate).

Label the container clearly with "Hazardous Waste," the full chemical name "Salbutamol-
d9 (acetate)," and any other identifiers required by your institution's environmental health

and safety (EHS) department.

Accumulation:

Keep the hazardous waste container sealed when not in use.

Store the container in a designated satellite accumulation area or the main hazardous

waste storage area, as per your facility's guidelines.

Ensure secondary containment is in place to capture any potential leaks.

Documentation and Disposal:

Maintain an accurate log of the waste being added to the container.

Once the container is full or has reached the designated accumulation time limit, follow

your institution's procedures to request a pickup from a certified hazardous waste disposal
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vendor.

By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of Salbutamol-d9 (acetate), thereby fostering a secure and responsible

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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